4-phenoxy-N-(2-phenylethyl)butanamide
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Description
Properties
IUPAC Name |
4-phenoxy-N-(2-phenylethyl)butanamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c20-18(19-14-13-16-8-3-1-4-9-16)12-7-15-21-17-10-5-2-6-11-17/h1-6,8-11H,7,12-15H2,(H,19,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQKOZHMLNCZOGL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CCCOC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Chemical Identity :
- IUPAC Name: 4-Phenoxy-N-(2-phenylethyl)butanamide
- CAS Number : 83697-66-9
- Molecular Formula: C₁₈H₂₁NO₂
- Molecular Weight : 267.37 g/mol
- Appearance : White crystalline powder (95% purity) .
Structural Features: This compound consists of a butanamide backbone substituted with a phenoxy group at the 4-position and a 2-phenylethylamine moiety. Unlike fentanyl analogs, it lacks a piperidinyl group, which is a hallmark of high-potency opioid agonists. Instead, its structure emphasizes aryl-ether and amide linkages, which may influence receptor selectivity and metabolic stability.
Comparison with Structural Analogs
Substituted Butyryl Fentanyl Analogs
Key Observations :
- The piperidine ring in fentanyl analogs (e.g., butyrfentanyl) is critical for high-affinity binding to mu-opioid receptors. Its absence in 4-phenoxy-N-(2-phenylethyl)butanamide suggests reduced opioid activity .
- Substituent position (para vs. ortho) significantly impacts potency. Para-substituted analogs (e.g., 4-methoxybutyrylfentanyl) generally exhibit stronger receptor interactions than ortho-substituted variants .
- Fluorination (e.g., para-fluorobutyryl fentanyl) enhances metabolic stability and blood-brain barrier penetration, increasing potency .
Phenoxy-Substituted Butanamides
Key Observations :
- Phenoxy group variations influence electronic and steric properties. Chlorine or methyl substitutions (e.g., dichlorophenoxy or methylphenoxy) increase molecular weight and alter solubility .
Non-Opioid Butanamide Derivatives
Key Observations :
- Dimethylamino groups (e.g., N-(2-amino-4-fluorophenyl)-4-(dimethylamino)butanamide) increase basicity, which may enhance blood-brain barrier penetration .
- Acetylated derivatives (e.g., N-(4-acetylphenyl)butanamide) are often used as synthetic intermediates rather than bioactive molecules .
Research Implications
- Structural-Activity Relationships (SAR): The absence of a piperidine ring in 4-phenoxy-N-(2-phenylethyl)butanamide suggests divergent biological targets compared to fentanyl analogs.
- Metabolic Stability: Phenoxy-substituted compounds may exhibit longer half-lives than piperidine-containing analogs due to reduced cytochrome P450 metabolism.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
